3,4-dichloro-N-(1-methylhexyl)benzamide

• IUPAC Name: 3,4-dichloro-N-heptan-2-ylbenzamide
• InChI: InChI=1S/C14H19Cl2NO/c1-3-4-5-6-10(2)17-14(18)11-7-8-12(15)13(16)9-11/h7-10H,3-6H2,1-2H3,(H,17,18)
• InChI Key: BVMCRZULMQCYHP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C)NC(=O)C1=CC(=C(C=C1)Cl)Cl
• Molecular Formula: C14H19Cl2NO
• Molecular Weight: 288.2 g/mol

Description

3,4-dichloro-N-(1-methylhexyl)benzamide, also known as MXC, is a synthetic compound that belongs to the family of chlorinated hydrocarbons. It was first developed in the 1970s as a pesticide, but its use has been discontinued due to its potential harmful effects on the environment and human health. Despite this, MXC has been the subject of scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

3,4-dichloro-N-(1-methylhexyl)benzamide exerts its effects by binding to estrogen receptors and blocking the action of androgen receptors. This leads to an increase in estrogenic activity and a decrease in androgenic activity, which can disrupt the normal hormonal balance in the body. 3,4-dichloro-N-(1-methylhexyl)benzamide has also been shown to induce oxidative stress and DNA damage, which can contribute to its toxic effects.
Biochemical and Physiological Effects:
3,4-dichloro-N-(1-methylhexyl)benzamide has been shown to have a variety of biochemical and physiological effects on animals and humans. It can disrupt the normal hormonal balance, leading to developmental abnormalities and reproductive dysfunction. 3,4-dichloro-N-(1-methylhexyl)benzamide has also been linked to liver damage, neurotoxicity, and immunotoxicity in animals.

Advantages and Limitations for Lab Experiments

3,4-dichloro-N-(1-methylhexyl)benzamide has several advantages and limitations for use in lab experiments. Its estrogenic and anti-androgenic effects make it a useful tool for studying hormonal regulation and reproductive biology. However, its potential toxic effects and environmental hazards limit its use in certain experiments and require careful handling and disposal.

Future Directions

There are several future directions for research on 3,4-dichloro-N-(1-methylhexyl)benzamide. One area of interest is its potential as a model compound for studying endocrine disruption and reproductive dysfunction. 3,4-dichloro-N-(1-methylhexyl)benzamide can also be used to investigate the mechanisms of oxidative stress and DNA damage in cells. Additionally, further studies are needed to assess the environmental impact of 3,4-dichloro-N-(1-methylhexyl)benzamide and to develop safer alternatives for pest control.

Synthesis Methods

3,4-dichloro-N-(1-methylhexyl)benzamide can be synthesized through a multi-step process starting from 3,4-dichlorobenzoyl chloride and 1-methylhexylamine. The reaction yields a white crystalline solid that can be purified through recrystallization or column chromatography.

Scientific Research Applications

3,4-dichloro-N-(1-methylhexyl)benzamide has been studied for its potential applications in various scientific fields, including toxicology, endocrinology, and reproductive biology. It has been shown to have estrogenic and anti-androgenic effects, which can disrupt the normal hormonal balance in animals and humans. 3,4-dichloro-N-(1-methylhexyl)benzamide has also been linked to developmental abnormalities and reproductive dysfunction in animals.